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Compound of Interest

Compound Name: Oxaprozin-d5

Cat. No.: B10823646

For researchers, scientists, and drug development professionals, the proper handling and
disposal of Oxaprozin-d5 are paramount to ensure laboratory safety and minimize
environmental impact. This document provides essential, immediate safety and logistical
information, including operational and disposal plans, to facilitate safe laboratory practices.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling Oxaprozin-d5, it is crucial to use appropriate personal protective equipment to
prevent exposure. The following PPE is recommended:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
This includes a lab coat and disposable gloves.

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required. However, if dust is generated, a dust respirator should be
worn.[2]

o Hygiene Measures: Handle in accordance with good industrial hygiene and safety practice.
[1] Avoid all personal contact, including inhalation.[2] Wash hands thoroughly after handling.
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Quantitative Data Summary

Property Value Source
Appearance Beige Solid [1]
Melting Point 161 -165°C/321.8-329 °F [1]
Solubility Insoluble in water [1]
Oral LD50 (rat) 918 mg/kg and 4470 mg/kg [2]
Intraperitoneal LD50 (rat) 506 mg/kg [2]
Intravenous LD50 (rat) 82 mg/kg [2]
Oral LD50 (mouse) 1210 mg/kg [2]

This data is for the parent compound, Oxaprozin, and is expected to be representative of
Oxaprozin-d5.

Spill and Exposure Procedures

Minor Spills:

Avoid breathing dust and contact with skin and eyes.[2]

Wear protective clothing, gloves, safety glasses, and a dust respirator.[2]

Use dry clean-up procedures and avoid generating dust.[2]

Sweep up or vacuum the spilled material and shovel it into suitable, closed containers for
disposal.[1][2]

First Aid Measures:

» Eye Contact: Rinse thoroughly with plenty of water, also under the eyelids. If irritation occurs
or persists, get medical attention.[3]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[1]
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 Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed by medical
personnel. Seek medical attention immediately.[3]

 Inhalation: Remove to fresh air and keep the patient at rest. Seek medical attention
immediately.[3]

Handling and Storage

« Handling: Avoid creating dust. Do not get in eyes, on skin, or on clothing. Avoid ingestion and
inhalation.[1]

o Storage: Keep container tightly closed in a dry and well-ventilated place.[1] Store at room
temperature 20°C to 25°C (68°F to 77°F); excursions permitted between 15°C to 30°C (59°F
to 86°F).[4]

Disposal Plan

Dispose of waste in accordance with all applicable local, regional, and national laws and
regulations.[3] As Oxaprozin is toxic to aquatic organisms and may cause long-term adverse
effects in the aquatic environment, it is crucial to prevent its release into the environment.[3]

Recommended Disposal Method for Unused Material:
« If a drug take-back program is available, that is the preferred method of disposal.[5][6]

« If a take-back program is not accessible, the unused material can be disposed of in the
household trash by following these steps:

[¢]

Remove the drug from its original container.

Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter. This

o

makes the drug less appealing to children and pets.[5][6]

o

Place the mixture in a sealed container, such as a resealable plastic bag, to prevent
leakage.[5]

Throw the sealed container in the trash.

o
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o Scratch out all personal information on the empty packaging before disposing of it.[5]

Note: Do not flush Oxaprozin-d5 down the toilet unless it is specifically on the FDA's flush list,
as it is harmful to aquatic life.

Experimental Workflow for Handling Oxaprozin-d5
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Caption: Workflow for the safe handling and disposal of Oxaprozin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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